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Compound of Interest

Compound Name:
1,3-Dimethyl-2-(2-

thienyl)imidazolidine

Cat. No.: B034488 Get Quote

An In-depth Technical Guide to 1,3-Dimethyl-2-
(2-thienyl)imidazolidine
For Researchers, Scientists, and Drug Development Professionals

Introduction
1,3-Dimethyl-2-(2-thienyl)imidazolidine is a heterocyclic organic compound featuring a five-

membered imidazolidine ring substituted with two methyl groups at the nitrogen positions and a

thienyl group at the carbon between the two nitrogens. Its chemical structure, combining the

features of an aminal and a thiophene derivative, makes it a subject of interest in medicinal

chemistry and materials science. This document provides a comprehensive overview of its

known physical and chemical properties, a generalized synthesis protocol, and its potential

applications.

Core Physical and Chemical Properties
Limited quantitative data for 1,3-Dimethyl-2-(2-thienyl)imidazolidine is available in public

literature. The following tables summarize the known properties.
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Property Value Source

Appearance

Light yellow to brown clear

liquid; Light orange to yellow to

green clear liquid

[1]

Molecular Formula C₉H₁₄N₂S [1]

Molecular Weight 182.29 g/mol [1]

Melting Point Data not available

Boiling Point Data not available

Solubility Data not available

Purity >90.0% (GC) [1]

Storage Conditions Store at 2 - 8 °C

Chemical Identifiers
Identifier Value Source

CAS Number 104208-13-1

PubChem CID 2797481

MDL Number MFCD00191636

InChI

InChI=1S/C9H14N2S/c1-10-5-

6-11(2)9(10)8-4-3-7-12-8/h3-

4,7,9H,5-6H2,1-2H3

[1]

SMILES CN1CCN(C)C1c1cccs1 [1]

Experimental Protocols
A specific, detailed experimental protocol for the synthesis of 1,3-Dimethyl-2-(2-
thienyl)imidazolidine is not readily available in the reviewed literature. However, a general

method for the synthesis of 2-substituted-1,3-dimethylimidazolidines involves the condensation

of N,N'-dimethylethylenediamine with an appropriate aldehyde.
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General Synthesis of 2-Aryl-1,3-dimethylimidazolidines
A plausible synthetic route for 1,3-Dimethyl-2-(2-thienyl)imidazolidine is the reaction of N,N'-

dimethylethylenediamine with thiophene-2-carboxaldehyde.

Reaction:

N,N'-dimethylethylenediamine + Thiophene-2-carboxaldehyde → 1,3-Dimethyl-2-(2-
thienyl)imidazolidine + H₂O

Illustrative Protocol:

Reactant Preparation: In a round-bottom flask, dissolve thiophene-2-carboxaldehyde in a

suitable aprotic solvent such as toluene or benzene.

Addition of Diamine: To this solution, add an equimolar amount of N,N'-

dimethylethylenediamine dropwise at room temperature with stirring.

Reaction Conditions: The reaction mixture is typically heated to reflux for several hours to

facilitate the condensation and removal of water, often with the use of a Dean-Stark

apparatus.

Monitoring: The progress of the reaction can be monitored by thin-layer chromatography

(TLC) or gas chromatography (GC).

Work-up and Purification: Upon completion, the reaction mixture is cooled to room

temperature. The solvent is removed under reduced pressure. The resulting crude product

can be purified by vacuum distillation or column chromatography on silica gel to yield the

pure 1,3-Dimethyl-2-(2-thienyl)imidazolidine.

Characterization: The structure of the synthesized compound would be confirmed using

spectroscopic methods such as ¹H NMR, ¹³C NMR, and mass spectrometry.

Potential Applications and Biological Significance
While no specific biological activity or signaling pathways for 1,3-Dimethyl-2-(2-
thienyl)imidazolidine have been reported, its structural motifs suggest potential applications in
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several areas. The imidazolidine and thiophene rings are present in various biologically active

molecules.

It is suggested that this compound could serve as a versatile building block in:

Pharmaceutical Development: For the synthesis of novel compounds targeting neurological

disorders. It may also be a scaffold for developing new anti-inflammatory and antimicrobial

agents.

Agricultural Chemistry: In the creation of new agrochemicals for crop protection.

Material Science: For the development of advanced materials, including polymers and

coatings, and for applications in organic electronics and optoelectronics due to its potential

electronic properties.

Visualizations
Generalized Synthesis Workflow
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Generalized Synthesis and Purification Workflow

Thiophene-2-carboxaldehyde +
N,N'-Dimethylethylenediamine

Condensation Reaction
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(Reduced Pressure)

Purification
(Vacuum Distillation or

Column Chromatography)

1,3-Dimethyl-2-(2-thienyl)imidazolidine

Spectroscopic Characterization
(NMR, MS)

Click to download full resolution via product page

Caption: A diagram illustrating a generalized workflow for the synthesis and purification of 1,3-
Dimethyl-2-(2-thienyl)imidazolidine.

Potential Application Areas
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Potential Applications of 1,3-Dimethyl-2-(2-thienyl)imidazolidine

Pharmaceuticals Agrochemicals Material Science

1,3-Dimethyl-2-(2-thienyl)imidazolidine

Drug Discovery
(Building Block) Crop Protection Advanced Materials

Neurological Disorders Anti-inflammatory Agents Antimicrobial Agents Polymers & Coatings Organic Electronics
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Caption: A diagram showing the potential application areas for 1,3-Dimethyl-2-(2-
thienyl)imidazolidine as a chemical intermediate.

Conclusion
1,3-Dimethyl-2-(2-thienyl)imidazolidine is a chemical compound with potential utility in

various scientific and industrial fields. However, there is a notable lack of publicly available data

regarding its specific physical properties, detailed synthesis protocols, and biological activity.

Further research is required to fully characterize this compound and explore its potential

applications. The information and generalized protocols provided in this guide are intended to

serve as a foundation for researchers and professionals interested in the study and application

of this and similar molecules.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [physical and chemical properties of 1,3-Dimethyl-2-(2-
thienyl)imidazolidine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b034488#physical-and-chemical-properties-of-1-3-
dimethyl-2-2-thienyl-imidazolidine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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